Cas no 1804406-80-1 (Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate)

• Product Name: Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate
• CAS No: 1804406-80-1
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4955553
• Update Time: 2025-06-08

Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-2-17-10(14)8-4-7(12(15)16)3-6(5-11)9(8)13/h3-4,13H,2H2,1H3
• InChI Key： YTCGUQJWXUEQHH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C#N)C=1O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate

Comprehensive Overview of Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate (CAS No. 1804406-80-1)

Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate (CAS No. 1804406-80-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a cyano group, hydroxy group, and nitro substituent, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for nitroaromatic derivatives like Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate has surged due to their applications in drug discovery and catalysis. The compound’s electron-withdrawing groups enhance reactivity, enabling efficient cross-coupling reactions—a hot topic in organic synthesis. With the rise of AI-driven molecular design, this compound is frequently explored in computational studies to predict its behavior in novel reactions, addressing common search queries such as "nitrobenzoate derivatives in medicinal chemistry" or "cyano-substituted aromatic compounds."

The synthesis of Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate typically involves esterification and nitration steps, optimized for high yield and low environmental impact. This aligns with the global push for green chemistry, a frequently searched term among chemists. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity, critical for applications in precision medicine and advanced materials. Its stability under controlled conditions makes it a reliable candidate for long-term storage, another key concern for industrial users.

Beyond laboratories, Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate sparks interest in academic research, particularly in studies on nonlinear optical materials (NLOs) and fluorescence probes. These applications tie into trending topics like smart materials and sensor technology. The compound’s nitro group also facilitates photoinduced electron transfer, a mechanism explored in renewable energy research—answering frequent queries about "nitroaromatics in energy storage."

To meet SEO and user intent, this overview integrates high-search-volume terms like "CAS 1804406-80-1 supplier", "nitrobenzoate synthesis protocol", and "cyano-hydroxy-nitrobenzoate applications". The compound’s relevance in patented formulations further boosts its visibility in scientific databases. As industries prioritize cost-effective and scalable solutions, Ethyl 3-cyano-2-hydroxy-5-nitrobenzoate remains a focal point for innovation, bridging gaps between theoretical research and industrial adoption.